2-methoxy-N-(2,4,5-trichlorophenyl)acetamide

• IUPAC Name: 2-methoxy-N-(2,4,5-trichlorophenyl)acetamide
• InChI: InChI=1S/C9H8Cl3NO2/c1-15-4-9(14)13-8-3-6(11)5(10)2-7(8)12/h2-3H,4H2,1H3,(H,13,14)
• InChI Key: HHHGGYBEUVFTDX-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC(=C(C=C1Cl)Cl)Cl
• Molecular Formula: C9H8Cl3NO2
• Molecular Weight: 268.5 g/mol

Description

2-methoxy-N-(2,4,5-trichlorophenyl)acetamide, commonly known as GW 501516, is a synthetic compound that belongs to the family of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It is a potent and selective agonist of PPARδ, which is a nuclear receptor that regulates various metabolic processes, including lipid metabolism, glucose homeostasis, and inflammation. GW 501516 has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

GW 501516 has been extensively studied for its potential applications in scientific research. It has been shown to have several beneficial effects on metabolism, including increasing glucose uptake in skeletal muscle, enhancing lipid metabolism, and reducing inflammation. It has also been shown to improve endurance and reduce fatigue in animal models. Furthermore, GW 501516 has been investigated for its potential applications in the treatment of various metabolic disorders, including obesity, type 2 diabetes, and dyslipidemia.

Mechanism of Action

GW 501516 exerts its effects by binding to and activating PPARδ, which is a transcription factor that regulates the expression of various genes involved in metabolism and inflammation. Activation of PPARδ by GW 501516 leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which results in improved metabolic function. Additionally, GW 501516 has been shown to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
GW 501516 has several biochemical and physiological effects, including increased fatty acid oxidation, enhanced glucose uptake, and improved mitochondrial function. It has also been shown to increase endurance and reduce fatigue in animal models. Additionally, GW 501516 has been shown to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

GW 501516 has several advantages for lab experiments, including its potent and selective activation of PPARδ, its ability to improve metabolic function, and its potential applications in the treatment of various metabolic disorders. However, there are also some limitations to its use in lab experiments, including the potential for off-target effects and the lack of long-term safety data.

Future Directions

There are several future directions for the study of GW 501516, including further investigation of its potential applications in the treatment of various metabolic disorders, the development of more selective PPARδ agonists, and the investigation of its long-term safety profile. Additionally, GW 501516 could be used in combination with other drugs to improve metabolic function and reduce inflammation. Finally, future studies could investigate the effects of GW 501516 on other physiological processes, such as muscle regeneration and wound healing.

Synthesis Methods

GW 501516 can be synthesized using various methods, including the condensation of 2,4,5-trichlorophenylacetic acid with methoxyamine hydrochloride, followed by the reaction with thionyl chloride to form the corresponding acid chloride. The acid chloride can then be reacted with 2-amino-2-methyl-1-propanol to form GW 501516.